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Compound of Interest

N-(4-chlorophenyl)-2-(2-
Compound Name:
methylphenoxy)acetamide

Cat. No.: B5735526

Get Quote

Executive Summary

N-(4-chlorophenyl)-2-(2-methylphenoxy)acetamide is a lipophilic small molecule (MW:
275.73 g/mol ) utilized primarily as a pharmacological probe. Its structural core—a
phenoxyacetamide linker connecting an ortho-substituted phenol to a para-chlorinated aniline
—imparts significant biological activity.

Key Applications:

¢ Cytotoxicity Screening: Evaluation of antiproliferative potency in cancer lines (e.g., HepG2,
MCF-7).[1][2]

* Neuroprotection Assays: Investigation of protection against glutamate-induced oxidative
stress.

* Mechanistic Studies: Modulation of apoptotic pathways (Caspase-3/9) and reactive oxygen
species (ROS) generation.

Physicochemical Properties & Handling[3]
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Property Specification
Chemical Formula C15H14CINO2
Molecular Weight 275.73 g/mol
Not widely listed; treat as custom
CAS Number T
synthesis/library compound
B Insoluble in water; Soluble in DMSO (>50 mM),
Solubility

Ethanol

LogP (Predicted)

~3.2 — 3.8 (Highly Lipophilic)

Appearance

White to off-white crystalline solid

Storage

-20°C (Desiccated); Protect from light

Critical Handling Note:

This compound is prone to precipitation in aqueous media if not handled correctly. A "step-

down" dilution method (see Protocol 1) is mandatory to prevent micro-crystal formation, which

causes false-negative results in absorbance assays.

Experimental Protocols

Protocol 1: Solubilization and Vehicle Preparation

Objective: Create a stable stock solution and prevent precipitation in cell culture media.

Materials:

Vortex Mixer

Procedure:

Compound Powder (C15H14CINO2)

Dimethyl Sulfoxide (DMSO), Cell Culture Grade (Sigma-Aldrich/ATCC)

0.22 um PTFE Syringe Filter (optional for sterilization)
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e Stock Preparation (50 mM):

o

Weigh 13.79 mg of compound.

Dissolve in 1.0 mL of 100% DMSO.

[¢]

[¢]

Vortex vigorously for 30 seconds until clear.

[e]

Aliquot: Dispense into 50 pL aliquots and freeze at -20°C. Do not repeated freeze-thaw.
e Working Solution (Step-Down Dilution):
o Goal: Final assay concentration of 100 uM (0.2% DMSO).

o Step A (Intermediate): Dilute 50 mM stock 1:10 in sterile PBS or Media to get 5 mM. (Note:
Some precipitation may occur; if so, keep in 100% DMSO and dilute directly into media
with rapid mixing).

o Step B (Final): Add 2 pL of 50 mM Stock directly to 1 mL of warm culture media while
vortexing the media.

o Validation: Inspect under 20x microscopy. If crystals are visible, sonicate media for 5
minutes at 37°C.

Protocol 2: Cytotoxicity Screening (MTT Assay)

Objective: Determine the 1Cso value in mammalian cell lines (e.g., HepG2, HEK293).

Workflow Diagram (Graphviz):

Media + DMSO _ | Serial Dilution
50 mM DMSO Stock ™! (10001 u) | Add Compound
\ Incubation Add Reagent MTT/CCK-8 Assay
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Caption: Standard workflow for evaluating the antiproliferative activity of phenoxyacetamide
derivatives.

Step-by-Step:
o Seeding: Plate cells (e.g., 5,000 cells/well) in a 96-well plate. Incubate for 24 hours.
e Treatment:
o Prepare 2x concentrations of the compound in media (200, 100, 20, 2, 0.2 uM).
o Remove old media (or add 100 pL 2x to 100 pL existing media).
o Controls:
= Negative: 0.2% DMSO only.
» Positive: Doxorubicin (1 uM) or Staurosporine.
 Incubation: Incubate for 48 hours at 37°C/5% COe..

e Readout: Add MTT reagent (0.5 mg/mL final), incubate 3-4 hours, solubilize formazan, and
read OD at 570 nm.

Data Analysis: Calculate % Viability =

. Plot Log(Concentration) vs. % Viability to determine ICso.

Protocol 3: Mechanistic Investigation (ROS & Apoptosis)

Rationale: Phenoxyacetamides often induce apoptosis via oxidative stress or PARP inhibition.

Signaling Pathway Hypothesis:
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Caption: Putative mechanism of action for N-aryl-phenoxyacetamides involving ROS
generation and apoptotic signaling.

ROS Detection Protocol:
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Probe: Use DCFH-DA (2',7'-dichlorofluorescin diacetate).

Treatment: Treat cells with ICso concentration of the compound for 6—12 hours.

Staining: Wash cells with PBS, add 10 uM DCFH-DA in serum-free media.

Incubation: 30 minutes at 37°C in dark.

Analysis: Measure fluorescence (Ex/Em: 485/535 nm) via flow cytometry or plate reader.

o Expectation: If the compound acts via oxidative stress (common for this class),
fluorescence will increase >2-fold vs. vehicle.

Troubleshooting & Optimization

Issue Probable Cause Solution

_ _ Pre-dilute in warm media;
o ) Concentration too high (>100 ) )
Precipitation in Media vortex immediately. Do not

M) or rapid addition.
exceed 0.5% DMSO.

Use PBS in edge wells (edge
Inconsistent ICso Evaporation in outer wells. effect). Ensure DMSO % is

constant across all doses.

» ) o Warm media to 37°C before
Low Solubility Cold media used for dilution. )
adding the compound stock.
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» Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy)
acetamide derivatives. Source: PubMed. Context: Validates the cytotoxicity of N-aryl-2-
phenoxyacetamides against breast cancer (MCF-7) lines.[3] Link:[Link]

+ Discovery of N-(2-Acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide Derivatives. Source:
MDPI. Context: lllustrates the structural versatility of the 2-phenoxyacetamide core in kinase
inhibition (BCR-ABL1). Link:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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